Cas no 1805036-31-0 (2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile
• CAS No: 1805036-31-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4881003
• Update Time: 2025-05-19

2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-6-4(1-2-12)5(14)3-13-7(6)8(10)11/h3,8,14H,1H2
• InChI Key： QTTPJGNIMJFHTJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1CC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.9
• Topological Polar Surface Area: 56.9

Additional information on 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile (CAS No. 1805036-31-0)

2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile (CAS No. 1805036-31-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular structure, featuring a hydroxypyridine core and an acetonitrile moiety, offers versatile reactivity for synthetic modifications.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing kinase inhibitors and antiviral agents. The compound's fluorine atoms contribute to its lipophilicity, making it valuable for optimizing drug candidates targeting CNS disorders and oncology.

The synthesis of 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile involves multi-step reactions, including halogenation and nucleophilic substitution, to introduce the difluoromethyl group and fluoro substituent. Advanced techniques such as HPLC purification and NMR spectroscopy ensure high purity and structural confirmation. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies, aligning with the growing focus on precision medicine.

From an industrial perspective, this compound aligns with the trend toward sustainable fluorination methods, addressing environmental concerns associated with traditional fluorochemical processes. Its applications extend to crop protection, where fluorinated pyridines act as intermediates for herbicides and pesticides. The agrochemical sector values its efficacy in enhancing product performance while minimizing ecological impact.

Frequently searched questions related to 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile include its synthetic routes, safety data, and commercial availability. Analytical data, such as mass spectrometry and X-ray crystallography results, are also highly sought after by researchers. The compound's relevance to AI-driven drug design and high-throughput screening further underscores its importance in modern chemistry.

In summary, 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-4-acetonitrile (CAS No. 1805036-31-0) represents a critical intermediate in cutting-edge research. Its structural features and functional groups make it indispensable for developing next-generation therapeutics and agrochemicals. As the scientific community continues to explore fluorine chemistry, this compound will likely remain a focal point for innovation.